1'-(2,4-dimethoxybenzyl)spiro[indene-1,4'-piperidine]

• IUPAC Name: 1'-[(2,4-dimethoxyphenyl)methyl]spiro[indene-1,4'-piperidine]
• InChI: InChI=1S/C22H25NO2/c1-24-19-8-7-18(21(15-19)25-2)16-23-13-11-22(12-14-23)10-9-17-5-3-4-6-20(17)22/h3-10,15H,11-14,16H2,1-2H3
• InChI Key: IGIUZTABRMASDR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN2CCC3(CC2)C=CC4=CC=CC=C34)OC
• Molecular Formula: C22H25NO2
• Molecular Weight: 335.4 g/mol

Description

The compound “1’-(2,4-dimethoxybenzyl)spiro[indene-1,4’-piperidine]” is a spirocyclic compound. Spirocyclic compounds are characterized by having two rings sharing the same atom, the quaternary spiro carbon. They have been recognized as important building blocks in organic synthesis.

Synthesis Analysis

The synthesis of spirocyclic compounds often involves multi-component reactions with readily available starting materials that produce complex molecular spiro architectures. For example, a new multi-component reaction for the synthesis of novel and diverse spiro-imidazo pyridine-indene derivatives was developed by the reaction between heterocyclic ketene aminals and [1,2′-biindenylidene]-1′,3,3′-trione (bindone) by using malononitrile as a promoter or as one of the precursors respectively in the presence of p-TSA as the acid catalyst in EtOH as reaction medium under reflux conditions.

Molecular Structure Analysis

The molecular structure of “1’-(2,4-dimethoxybenzyl)spiro[indene-1,4’-piperidine]” is characterized by the presence of a spiro[indene-1,4’-piperidine] core, with a 2,4-dimethoxybenzyl group attached at the 1’ position. The presence of three contiguous electrophilic and nucleophilic reactive centers in the structure of 1,3-indanedione as a cyclic 1,3-dicarbonyl scaffold makes it a beneficial precursor for the synthesis of various indanone-containing polycyclic products.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “1’-(2,4-dimethoxybenzyl)spiro[indene-1,4’-piperidine]” derivatives often involve the use of heterocyclic ketene aminals and bindone, with malononitrile acting as a promoter or reactant. The synthesized bindone and final product contains active methylene and this active site can be involved in further reactions to synthesize more complex heterocycles.

Future Directions

The future directions in the research of “1’-(2,4-dimethoxybenzyl)spiro[indene-1,4’-piperidine]” could involve further exploration of its biological activities and potential applications in drug discovery. The development of more efficient and environmentally friendly methods for its synthesis could also be a focus of future research.